2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine

• IUPAC Name: 2-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C11H19N3/c1-9-7-10(2)14(13-9)8-11-5-3-4-6-12-11/h7,11-12H,3-6,8H2,1-2H3
• InChI Key: MKEUMBYEBAKUBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCCCN2)C
• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol

Description

The compound “2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine” is a derivative of pyrazole, a basic heterocyclic organic compound with the molecular formula C3H4N2. Pyrazole derivatives have been the subject of much research due to their varied biological activities, such as antibacterial, antifungal, anti-inflammatory, and antitumor activities.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, a related compound, “2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine”, was synthesized from the hetero-cyclization of 1-(thiazolo[4,5-b]pyridin-2-yl)hydrazine and acetylacetone in methanol using glacial acetic acid as a catalyst.

Molecular Structure Analysis

The molecular structure of a similar compound, “2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine”, was characterized by a single-crystal X-ray structure determination as well as 1H and 13C {1H} NMR spectroscopy. The molecule consists of a pyridine–thiazole moiety and the pyrazole ring, and all non-hydrogen atoms are planar.

Scientific Research Applications

2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine has been used in a variety of scientific research applications, including organic synthesis, drug design, and materials science. In organic synthesis, this compound has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In drug design, this compound has been used to design novel drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. In materials science, this compound has been used to synthesize a variety of materials, including polymers, nanomaterials, and composites.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazole derivatives, have been reported to exhibit potent antileishmanial and antimalarial activities . These activities suggest that the compound may interact with biological targets involved in these diseases, such as the Leishmania aethiopica clinical isolate and Plasmodium berghei .

Mode of Action

A molecular simulation study of a related compound showed a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy . This suggests that 2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine might interact with its targets in a similar manner, leading to changes in the biological function of the targets.

Biochemical Pathways

Given the reported antileishmanial and antimalarial activities of related compounds , it can be inferred that the compound may affect pathways related to these diseases.

Result of Action

Related compounds have been reported to exhibit potent antileishmanial and antimalarial activities , suggesting that this compound may have similar effects.

Advantages and Limitations for Lab Experiments

2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine has a variety of advantages and limitations for lab experiments. One of the main advantages of using this compound is its versatility; it can be used in a variety of synthetic reactions, making it an ideal starting material for a wide range of experiments. Additionally, this compound is relatively inexpensive and readily available, making it a cost-effective choice for lab experiments. However, this compound can be difficult to work with, as it can react with a variety of compounds and can be sensitive to reaction conditions.

Future Directions

There are a variety of potential future directions for 2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine. One potential direction is the development of novel drugs for the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes. Another potential direction is the development of novel materials, such as polymers, nanomaterials, and composites. Additionally, this compound could be used to develop novel synthetic reactions, such as the development of new catalysts or the synthesis of novel compounds. Finally, this compound could be used to develop new methods for organic synthesis, such as the use of alternative reaction conditions or the use of new catalysts.